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Ferro Molybdenum in Sintered Steel: A
Comparative Guide to Mechanical Properties

For researchers, scientists, and materials development professionals, this guide provides an
objective comparison of the mechanical properties of sintered steel enhanced with Ferro
Molybdenum (FeMo) additions against other alloying alternatives. The information is
supported by experimental data from various studies to aid in material selection and
development.

The addition of Ferro Molybdenum as an alloying element in powder metallurgy (PM) of steel
significantly influences its final mechanical properties. Molybdenum is recognized for its ability
to provide solid solution strengthening and enhance the hardenability of steel, leading to
notable improvements in hardness, tensile strength, and wear resistance.[1][2][3] This guide
synthesizes data from multiple studies to present a clear comparison of these properties.

Comparative Analysis of Mechanical Properties

The inclusion of Ferro Molybdenum generally leads to an increase in the density and
microhardness of sintered steel.[1][4] Studies have shown that as the percentage of
molybdenum increases, so do the tensile strength and hardness, although a plateau in
hardness improvement may be reached beyond a certain concentration, such as 1.5 wt%.[2]
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The evaluation of mechanical properties of sintered steel with Ferro Molybdenum addition

typically follows a standardized powder metallurgy process. The methodologies detailed below

are a synthesis of protocols described in the cited research.

Powder Preparation and Compaction

Material Composition: The base powder is typically a low alloy steel powder, such as
distaloy, or plain iron powder.[1][7] To this, various weight percentages of Ferro
Molybdenum are added. Other alloying elements like copper (Cu), graphite (C), and
masteralloys containing Manganese (Mn) and Silicon (Si) can also be included for
comparative studies.[2][9]

Mixing: The constituent powders are homogenized in a mixer (e.g., Turbula mixer) for a
specified duration, typically around 15 minutes, to ensure a uniform distribution of alloying
elements.[6] A lubricant, such as zinc stearate, is often added to improve compressibility.[3]

Compaction: The homogenized powder mixture is then compacted into green specimens
using a uniaxial press. Compaction pressures can range from 500 MPa to 800 MPa.[1][2]
The compaction can be performed at room temperature or elevated temperatures (warm
compaction).[1][2]

Sintering Process

Atmosphere: The green compacts are sintered in a controlled atmosphere to prevent
oxidation. Common atmospheres include a mixture of nitrogen and hydrogen (e.g., 90% N2 -
10% H2 or N2-20%H2) or an inert gas like Argon.[2][6][7] The purity of the sintering
atmosphere is crucial, especially for steels containing elements with high oxygen affinity like
chromium.[6]

Temperature and Time: Sintering temperatures typically range from 1120°C to 1400°C, with
a holding time of 30 to 60 minutes.[1][2][9] The specific temperature profile, including heating
and cooling rates, significantly impacts the final microstructure and properties.

Post-Sintering Treatments: In some cases, the sintered parts undergo further treatments like
forging at the sintering temperature (sinter-forging) or heat treatments such as quenching (in
water or oil) and tempering to further enhance mechanical properties.[2]
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Mechanical Property Evaluation

Density and Porosity: The density of the sintered samples is measured, often using the
Archimedes principle. Porosity is a key characteristic of PM parts and influences their
mechanical behavior.

Hardness Testing: Microhardness and apparent hardness are measured using standard
hardness testers (e.g., Vickers, Rockwell).[1][10]

Tensile Testing: Tensile tests are performed to determine the ultimate tensile strength, yield
strength, and elongation of the material.[2][9]

Impact Toughness: Charpy impact tests are conducted to evaluate the material's toughness
and resistance to fracture.[1][7]

Wear Resistance: Sliding wear resistance is assessed using pin-on-disc or other tribological
testing setups to measure the wear rate and coefficient of friction.[5]

Microstructural Analysis: The microstructure of the sintered and heat-treated samples is
examined using optical microscopy and scanning electron microscopy (SEM) to observe the
phases present, grain size, and distribution of alloying elements.[1][6]

Experimental Workflow

The following diagram illustrates the typical experimental workflow for evaluating the

mechanical properties of sintered steel with Ferro Molybdenum addition.
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Caption: Experimental workflow for sintered steel property evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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